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Compound of Interest

Compound Name: 7-Azatryptophan

Cat. No.: B074794 Get Quote

An In-depth Technical Guide to 7-Azatryptophan: Safety and Handling for Researchers

Introduction

7-Azatryptophan (7AW), a non-canonical amino acid and an isostere of tryptophan, is a

valuable tool for researchers, particularly in protein engineering and spectroscopic studies.[1]

[2] Its unique fluorescent properties make it an effective intrinsic probe for investigating protein

structure, function, and dynamics.[1][3] While it is not classified as a hazardous substance, a

thorough understanding of its properties and adherence to rigorous safety protocols are

paramount in a laboratory setting. This guide provides comprehensive safety and handling

information for researchers, scientists, and drug development professionals, drawing from

available safety data sheets and scientific literature.

Hazard Identification
According to available safety data sheets, 7-azatryptophan is not classified as a hazardous

substance or mixture under the OSHA Hazard Communication Standard (29 CFR 1910.1200).

[4] However, it is crucial to note that the chemical, physical, and toxicological properties have

not been thoroughly investigated. Therefore, it should be handled with the care accorded to all

laboratory chemicals, following good industrial hygiene and safety practices.[5]

Physical and Chemical Properties
A summary of the known physical and chemical properties of 7-azatryptophan is presented

below. This data is essential for safe handling, storage, and experimental design.
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Property Data Source(s)

Molecular Formula C₁₀H₁₁N₃O₂ [6][7]

Molecular Weight 205.21 g/mol [6][7]

Appearance
Solid powder, can be beige in

color
[5][6]

Melting Point 262-264 °C; 289-290 °C [3][5]

Solubility

Soluble in 1 M HCl (50 mg/ml)

with heat. 10 g/L in water

(20°C).

[3][5]

Fluorescent Properties
Excitation: 310 nm; Emission:

402 nm
[3]

Storage Class 11 - Combustible Solids [6]

Toxicological Data
Specific toxicological data for 7-azatryptophan is limited. Most safety data sheets indicate that

no data is available for acute toxicity, skin corrosion/irritation, or other endpoints.[4][8] One SDS

notes an analogy to L-tryptophan, for which an oral LD50 in rats is available. This information

should be used with caution as an indicator for a related compound, not as a direct measure of

7-azatryptophan's toxicity.
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Test Species Route Result Source(s)

Acute Toxicity (7-

Azatryptophan)
- - No data available [4]

Acute Toxicity (L-

Tryptophan

Analogy)

Rat (female) Oral (LD50) > 2,000 mg/kg

Germ Cell

Mutagenicity
- -

In vitro

mammalian cell

gene mutation

test mentioned

as a test type.

[4]

Skin

Sensitization
Mouse -

Local lymph

node assay

(LLNA)

mentioned as a

test type.

[4]

Handling, Storage, and Disposal
Safe Handling Procedures
Proper handling is critical to minimize exposure and maintain product integrity.

Ventilation: Use in a well-ventilated area or inside a chemical fume hood.[8]

Personal Contact: Limit all unnecessary personal contact. Avoid contact with skin and eyes

and do not breathe dust.[5]

Hygiene: Do not eat, drink, or smoke when handling. Always wash hands with soap and

water after handling the product.[5]

Dust Control: Avoid the formation and accumulation of dust.[5] Use dry clean-up procedures

and avoid generating dust during spills.

Storage Conditions
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Correct storage ensures the stability and quality of the compound.

Container: Store in the original, tightly closed container.[5][8]

Environment: Keep in a dry, cool, and well-ventilated place.[8]

Temperature: To maintain product quality, refrigeration is recommended.[5]

Incompatibilities: Avoid strong oxidizing agents, as ignition or violent reactions may result.

Disposal Guidelines
Dispose of 7-azatryptophan and its containers in accordance with all applicable national and

local regulations.

Waste Classification: Treat as chemical waste. Do not mix with other waste.

Solid Waste: Collect unused solid material and contaminated disposables (e.g., gloves,

weigh boats) in a designated, sealed, and clearly labeled hazardous waste container.[9]

Liquid Waste: Collect all solutions containing the compound in a designated aqueous

hazardous waste container.[9]

Containers: Handle uncleaned, empty containers as you would the product itself.

Exposure Control and Personal Protective
Equipment (PPE)
Appropriate engineering controls and PPE are essential to prevent exposure.

Engineering Controls: Ensure adequate ventilation. An eyewash unit should be readily

available.[8]

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or other appropriate

protective eyeglasses.[5][8]

Skin Protection: Wear impervious protective clothing, such as a lab coat, to prevent skin

exposure.[5][8]
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Hand Protection: Wear chemical-resistant gloves (e.g., nitrile gloves).[10]

Respiratory Protection: If dust is generated or exposure limits are exceeded, use a NIOSH-

approved full-face respirator with a particle filter.[4][5][8]
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Start: Handling
7-Azatryptophan

Required Base PPE:
- Safety Goggles with Side-Shields

- Chemical-Resistant Gloves
- Lab Coat

Is the procedure likely
to generate dust?

Add Respiratory Protection:
- NIOSH-approved respirator

Yes

Proceed with
Handling Procedure

No
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Preparation & Handling

Cleanup & Disposal

1. Receive Chemical
& Verify SDS

2. Don Appropriate PPE
(See PPE Logic)

3. Work in Ventilated Area
(e.g., Fume Hood)

4. Weigh Solid
(Minimize Dust)

5. Prepare Solution
(If applicable)

6. Perform Experiment

7. Decontaminate Glassware
& Equipment

8a. Segregate Solid Waste
(Unused chemical, contaminated PPE)

8b. Segregate Liquid Waste
(Solutions, rinsates)

9. Store Waste in Labeled,
Sealed Containers

10. Arrange for EHS Pickup

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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